Cas no 2171251-61-7 ((3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid)
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
- EN300-1472438
- 2171251-61-7
- (3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
-
- Inchi: 1S/C27H34N2O5/c1-2-10-19(17-26(31)32)29-25(30)15-4-3-9-16-28-27(33)34-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,2-4,9-10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t19-/m0/s1
- InChI Key: VOKYIUCMSYOQOI-IBGZPJMESA-N
- SMILES: O(C(NCCCCCC(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 14
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1472438-1.0g |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1472438-50mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-100mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-250mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-500mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-1000mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-2500mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-5000mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1472438-10000mg |
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid |
2171251-61-7 | 10000mg |
$14487.0 | 2023-09-29 |
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
Comprehensive Overview of (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171251-61-7)
The compound (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171251-61-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biopharmaceutical research. As the demand for precision therapeutics grows, this compound has garnered attention for its role in developing targeted drug delivery systems and peptide-based vaccines.
In recent years, the rise of personalized medicine and AI-driven drug design has amplified interest in Fmoc-protected compounds. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171251-61-7 solubility," reflecting practical concerns in lab workflows. The hydrophobic Fmoc moiety in this compound enhances stability during synthesis while allowing selective deprotection under mild basic conditions—a feature pivotal for constructing complex peptide architectures like cyclic peptides or peptidomimetics.
The hexanoic acid spacer in (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid introduces flexibility, enabling its use in linker chemistry for antibody-drug conjugates (ADCs)—a hot topic in oncology research. Google Trends data shows surging queries like "Fmoc linker optimization" and "peptide conjugation techniques," underscoring its relevance. This compound’s chiral purity (3S configuration) also aligns with the pharmaceutical industry’s focus on stereoselective synthesis to minimize off-target effects.
From a technical perspective, the carboxylic acid terminus permits facile activation for amide bond formation, while the Fmoc-protected amine ensures orthogonal reactivity in multi-step assemblies. Such properties make it invaluable for creating biofunctional materials, including hydrogel scaffolds for tissue engineering—a field exploding with searches for "peptide-based biomaterials." Analytical challenges, such as "HPLC purification of Fmoc-peptides," further highlight the need for high-purity CAS 2171251-61-7 batches.
Environmental and regulatory trends also impact its use. With increasing scrutiny on green chemistry, labs seek Fmoc deprotection alternatives to reduce piperidine waste. Meanwhile, the compound’s non-hazardous profile (aligned with your guidelines) positions it favorably compared to traditional reagents. Its role in COVID-19 research—particularly in developing spike protein inhibitors—has further cemented its importance, as evidenced by PubMed citations.
In conclusion, (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility across drug development, material science, and diagnostic tools ensures enduring relevance, driven by both academic curiosity and industrial demand for next-generation biotherapeutics.
2171251-61-7 ((3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)